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Compound of Interest

Compound Name:
Pentaethylene glycol monomethyl

ether

Cat. No.: B1677528 Get Quote

A Technical Guide to Pentaethylene Glycol
Monomethyl Ether
For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on pentaethylene glycol monomethyl ether, a
versatile hydrophilic linker used in various scientific applications, including drug delivery,

bioconjugation, and polymer synthesis.

Core Molecular Data
Pentaethylene glycol monomethyl ether is a polyethylene glycol (PEG) derivative

characterized by a terminal methyl ether group and a hydroxyl group. Its structure imparts

hydrophilicity, which is advantageous for enhancing the solubility of conjugated molecules in

aqueous media.[1][2][3]

The fundamental molecular properties are summarized below.
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Property Value Source

Molecular Formula C₁₁H₂₄O₆ [2][4][5][6][7]

Molecular Weight 252.30 g/mol [4][5][8]

IUPAC Name

2-[2-[2-[2-(2-

methoxyethoxy)ethoxy]ethoxy]

ethoxy]ethanol

[4]

CAS Number 23778-52-1 [1][2][5][6][7]

Canonical SMILES COCCOCCOCCOCCOCCO [4][5]

Chemical Structure
The linear structure of pentaethylene glycol monomethyl ether consists of five repeating

ethylene glycol units, capped with a methyl group at one end and a hydroxyl group at the other.

This bifunctional nature allows for its use as a linker in more complex molecular assemblies.

Chemical Structure of Pentaethylene Glycol Monomethyl Ether
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Figure 1: 2D chemical structure of pentaethylene glycol monomethyl ether.
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Experimental Protocols
Detailed experimental protocols for the synthesis or application of this compound are highly

specific to the research context. For instance, a general synthesis procedure involves the

reaction of tetraethylene glycol with 2-bromoethyl methyl ether in the presence of a base like

potassium tert-butoxide.[3] Purification is typically achieved through silica gel column

chromatography.[3] Researchers should consult specific literature relevant to their application

for detailed methodologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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